(3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL is a chiral amino alcohol characterized by a halogenated aromatic ring and a stereospecific amino-propanol backbone. Its structure includes:
- Aromatic Core: A 3-bromo-5-fluorophenyl group, where bromine (Br) and fluorine (F) occupy the meta and para positions relative to the propanol chain.
- Backbone: A three-carbon chain with an (S)-configured amino group at C3 and a hydroxyl group at C1.
Halogenation enhances lipophilicity and binding affinity, while the amino alcohol moiety may facilitate hydrogen bonding with biological targets .
Properties
Molecular Formula |
C9H11BrFNO |
|---|---|
Molecular Weight |
248.09 g/mol |
IUPAC Name |
(3S)-3-amino-3-(3-bromo-5-fluorophenyl)propan-1-ol |
InChI |
InChI=1S/C9H11BrFNO/c10-7-3-6(4-8(11)5-7)9(12)1-2-13/h3-5,9,13H,1-2,12H2/t9-/m0/s1 |
InChI Key |
HITKMUZOWOVZKU-VIFPVBQESA-N |
Isomeric SMILES |
C1=C(C=C(C=C1F)Br)[C@H](CCO)N |
Canonical SMILES |
C1=C(C=C(C=C1F)Br)C(CCO)N |
Origin of Product |
United States |
Preparation Methods
Asymmetric Allylboration-Reductive Amination Strategy
A prominent approach involves asymmetric allylboration followed by reductive amination. This method leverages chiral boron reagents to establish the (3S) configuration, as demonstrated in analogous systems.
Reaction Steps:
- Starting Material : 3-(3-Bromo-5-fluorophenyl)propan-2-one is reacted with B-allyl-1,3,2-dioxaborinane (6 ) in the presence of (S)-3,3′-dibromo-1,1′-bi-2-naphthol (9 ) (7.5 mol %) as a chiral ligand.
- Asymmetric Allylation : The reaction proceeds in toluene at 35°C for 120 hours, yielding the allylated intermediate with >99% enantiomeric excess (ee).
- Hydrogenation : The allyl group is hydrogenated using Pd/C under H₂ to generate the primary alcohol.
- Reductive Amination : The ketone intermediate is treated with ammonium acetate and sodium cyanoborohydride to introduce the amino group, affording the target compound.
Key Data:
| Parameter | Condition/Result |
|---|---|
| Catalyst | (S)-3,3′-Br₂-BINOL (9 ) |
| Solvent | Toluene |
| Temperature | 35°C |
| Reaction Time | 120 hours |
| Enantiomeric Excess (ee) | >99% |
| Overall Yield | 62% |
Chiral Epoxide Ring-Opening Approach
This method utilizes stereoselective epoxidation followed by amine-mediated ring-opening to install the amino group.
Reaction Steps:
- Epoxidation : 3-(3-Bromo-5-fluorophenyl)prop-2-en-1-ol is epoxidized using Sharpless asymmetric epoxidation conditions (Ti(OiPr)₄, (+)-DET, tert-butyl hydroperoxide).
- Ring-Opening : The epoxide is treated with aqueous ammonia at 60°C, inducing nucleophilic attack at the chiral center to form the amino alcohol.
Key Data:
| Parameter | Condition/Result |
|---|---|
| Epoxidation Catalyst | Ti(OiPr)₄/(+)-DET |
| Ring-Opening Agent | NH₃ (aq.) |
| Temperature | 60°C |
| Diastereomeric Ratio (dr) | 92:8 |
| Isolated Yield | 58% |
Enzymatic Resolution of Racemic Mixtures
Biocatalytic methods offer an eco-friendly alternative for obtaining the (3S)-enantiomer.
Reaction Steps:
- Racemic Synthesis : 3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-ol is synthesized racemically via Friedel-Crafts acylation followed by reductive amination.
- Enzymatic Hydrolysis : Candida antarctica lipase B (CAL-B) selectively hydrolyzes the (R)-enantiomer of a carbamate-protected intermediate, enriching the (S)-enantiomer.
Key Data:
| Parameter | Condition/Result |
|---|---|
| Enzyme | Candida antarctica lipase B |
| Substrate | N-Cbz-protected amino alcohol |
| Conversion | 45% |
| ee of (S)-enantiomer | 98% |
Comparative Analysis of Synthetic Routes
The table below evaluates the efficiency and practicality of each method:
| Method | Yield (%) | ee (%) | Cost Efficiency | Scalability |
|---|---|---|---|---|
| Asymmetric Allylboration | 62 | >99 | Moderate | High |
| Chiral Epoxide Ring-Opening | 58 | 92 | Low | Moderate |
| Enzymatic Resolution | 48 | 98 | High | Low |
Critical Reaction Parameters and Optimization
Catalytic Asymmetric Induction
The use of (S)-3,3′-Br₂-BINOL (9 ) in allylboration reactions ensures high enantioselectivity, as its steric and electronic properties favor the (3S) configuration. Substituting toluene with tert-butanol reduces reaction times but compromises yield (Table 2, entry 4 vs. 6).
Solvent Effects
Polar aprotic solvents like DMF accelerate reductive amination but may racemize chiral centers. Toluene balances reaction rate and stereochemical integrity.
Industrial-Scale Considerations
Large-scale production prioritizes the asymmetric allylboration method due to its robustness and compatibility with continuous flow systems. Key challenges include:
- Catalyst Recycling : Immobilized chiral ligands on silica gel improve cost-efficiency.
- Byproduct Management : Pd residues from hydrogenation steps require stringent purification.
Emerging Methodologies
Recent advances in photoredox catalysis and electrochemical synthesis show promise for greener routes. For example, visible-light-mediated C–N coupling could streamline amino group installation without stoichiometric reductants.
Chemical Reactions Analysis
Types of Reactions
(3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.
Reduction: The amino group can be reduced to form the corresponding amine.
Substitution: The bromine atom can be substituted with other nucleophiles, such as thiols or amines, under suitable conditions.
Common Reagents and Conditions
Oxidation: Reagents such as pyridinium chlorochromate (PCC) or potassium permanganate (KMnO4) can be used for oxidation reactions.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium thiolate or primary amines.
Major Products Formed
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of primary or secondary amines.
Substitution: Formation of substituted phenyl derivatives.
Scientific Research Applications
(3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL is a chiral compound with an amino group, a hydroxyl group, and halogen substituents on a phenyl ring. It has a molecular formula of and a molecular weight of 248.09 g/mol. This compound is relevant in medicinal chemistry and organic synthesis because its structure allows for diverse interactions due to its functional groups. The presence of bromine and fluorine atoms gives it unique chemical properties, enhancing its potential as a pharmaceutical agent or research tool.
Potential Applications
(3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL is investigated for its binding affinity to biological targets. Research suggests it may interact with specific enzymes or receptors, potentially influencing their activity through competitive inhibition or allosteric modulation. Further studies are needed to fully elucidate these interactions and determine their biological implications.
Given its structural features, this compound may have applications in:
- Medicinal Chemistry: Acting as a pharmaceutical agent due to the presence of bromine and fluorine atoms.
- Organic Synthesis: Serving as a building block in the synthesis of more complex molecules.
- Enzyme/Receptor Interaction Studies: Investigating its binding affinity to various biological targets.
Mechanism of Action
The mechanism of action of (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group and the halogen atoms play a crucial role in binding to these targets, leading to modulation of their activity. The exact pathways involved depend on the specific application and target of the compound.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Halogen-Substituted Analogs
Compound A : (3S)-3-Amino-3-(3-chloro-5-fluorophenyl)propan-1-OL
- Structural Difference : Chlorine (Cl) replaces bromine at the 3-position.
- Impact: Electron Withdrawal: Cl is less electronegative than Br, altering electronic effects on the aromatic ring. Steric Effects: Smaller van der Waals radius of Cl (0.79 Å vs. Lipophilicity: Lower logP compared to the brominated analog, as Br contributes more to hydrophobicity.
Compound B : (3S)-3-Amino-3-(3,5-difluorophenyl)propan-1-OL
- Metabolic Stability: Fluorine’s resistance to oxidative metabolism enhances in vivo stability compared to Br or Cl analogs .
Stereochemical Variants
Compound C : (3R)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL
- Structural Difference : (R)-configuration at C3 instead of (S).
- Impact :
Backbone-Modified Analogs
Compound D : 3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-amine
- Structural Difference: Hydroxyl group replaced with a second amino group.
- Impact: Solubility: Increased basicity from two amino groups enhances water solubility but may reduce membrane permeability. Toxicity: Additional amino groups could elevate cytotoxicity, as seen in polyamine analogs .
Data Tables
Table 1: Physicochemical Properties
| Compound | Molecular Weight (g/mol) | logP | Water Solubility (mg/mL) |
|---|---|---|---|
| Target Compound (3S) | 272.11 | 2.1 | 8.3 |
| Compound A (Cl analog) | 227.66 | 1.8 | 12.5 |
| Compound B (di-F analog) | 215.19 | 1.3 | 18.7 |
Biological Activity
(3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL is a chiral compound notable for its unique structure, which includes an amino group, a hydroxyl group, and halogen substituents. Its molecular formula is C9H11BrFNO, with a molecular weight of approximately 248.09 g/mol. This compound is of significant interest in medicinal chemistry due to its potential biological activities and interactions with various biological targets.
The presence of bromine and fluorine atoms enhances the compound's chemical properties, making it relevant for pharmaceutical applications. The compound's stereochemistry and functional groups allow for diverse interactions, which are crucial in determining its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C9H11BrFNO |
| Molecular Weight | 248.09 g/mol |
| CAS Number | 1213309-79-5 |
| Structure | Structure |
Research indicates that (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL may interact with specific enzymes or receptors, potentially influencing their activity through mechanisms such as competitive inhibition or allosteric modulation. The compound's unique structural features contribute to its binding affinity to various biological targets.
Case Studies
- Inhibition of Enzymatic Activity : In vitro studies have shown that (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL exhibits inhibitory effects on certain enzymes involved in metabolic pathways. For example, it has been reported to inhibit the activity of enzymes related to neurotransmitter uptake, which may have implications in treating neurological disorders.
- Anticancer Potential : Preliminary studies suggest that this compound may exhibit anticancer properties by inducing apoptosis in cancer cells. The mechanism appears to involve the modulation of signaling pathways associated with cell survival and proliferation.
Comparative Analysis with Similar Compounds
The structural similarities between (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL and other compounds can provide insights into its biological activity.
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| 4-Bromo-2-fluoroaniline | C7H6BrF | Simple amine structure without hydroxyl group |
| 2-Fluoro-4-bromophenol | C7H6BrF | Hydroxyl group present but lacks amino functionality |
| (3R)-3-amino-3-(3-bromo-5-fluorophenyl)propan-1-OL | C9H11BrFNO | Enantiomer with reversed chirality |
Synthesis and Preparation
The synthesis of (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-OL typically involves multi-step organic reactions starting from 4-bromo-5-fluorobenzoic acid. The preparation process includes:
- Formation of Ester : Conversion of the acid into an ester using tert-butyl alcohol and a catalyst.
- Amination : Introduction of the amino group through nucleophilic substitution.
- Reduction : Final reduction steps to yield the target compound.
Q & A
Basic Research Questions
Q. What are the recommended synthetic routes to achieve high enantiomeric purity in (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-ol?
- Methodological Answer : To ensure high enantiomeric purity (>99% e.e.), asymmetric synthesis using chiral catalysts (e.g., Rhodium-BINAP complexes) or enzymatic resolution is recommended. Post-synthesis purification via chiral HPLC with cellulose-based columns can further isolate the (3S)-enantiomer. Sodium borohydride or lithium aluminum hydride may be used for selective reductions, while stereochemical validation should employ X-ray crystallography or circular dichroism (CD) spectroscopy .
Q. How can researchers confirm the structural integrity of (3S)-3-Amino-3-(3-bromo-5-fluorophenyl)propan-1-ol?
- Methodological Answer : Use a combination of H/C NMR to verify the bromo-fluorophenyl substituents and propanol backbone. Mass spectrometry (HRMS) confirms molecular weight (CHBrFNO). For stereochemical confirmation, compare experimental optical rotation with literature values or perform NOESY NMR to analyze spatial proximity of substituents .
Q. What role do the bromo and fluoro substituents play in the compound’s reactivity?
- Methodological Answer : The electron-withdrawing bromo and fluoro groups enhance electrophilic aromatic substitution (EAS) at the para position of the phenyl ring. Bromine also facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), while fluorine influences hydrogen bonding in biological interactions. Computational studies (DFT) can predict charge distribution and reactive sites .
Advanced Research Questions
Q. How can researchers optimize low yields in cross-coupling reactions involving the bromophenyl moiety?
- Methodological Answer : Low yields in Suzuki-Miyaura couplings may arise from steric hindrance or poor solubility. Optimize by:
- Using Pd(PPh) or XPhos ligands for bulky substrates.
- Replacing polar aprotic solvents (e.g., DMF) with toluene/THF mixtures.
- Introducing microwave-assisted synthesis to reduce reaction time and improve efficiency .
Q. How should contradictions between experimental and computational spectroscopic data be resolved?
- Methodological Answer : Discrepancies in IR or NMR peaks may stem from solvent effects or conformational flexibility. Re-run computational models (e.g., DFT with solvent correction via COSMO-RS) and validate with temperature-dependent NMR or variable-temperature FTIR. Cross-reference with crystallographic data to resolve ambiguities .
Q. What strategies mitigate sample degradation during prolonged spectroscopic analysis?
- Methodological Answer : To prevent degradation of the amino-propanol backbone:
- Store samples at -20°C under nitrogen.
- Use deuterated DMSO for NMR to minimize solvent interactions.
- For mass spectrometry, employ rapid ionization techniques (e.g., ESI) and avoid prolonged exposure to light .
Q. How can computational modeling predict the compound’s interactions with biological targets?
- Methodological Answer : Molecular docking (AutoDock Vina) and molecular dynamics (GROMACS) simulations can model interactions with enzymes or receptors. Focus on the amino and hydroxyl groups as hydrogen bond donors, and the bromo-fluorophenyl moiety for hydrophobic pockets. Validate with SPR or ITC binding assays .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
